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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

the borane-tetrahydrofuran (THF) complex. The information herein is intended to support

laboratory research, chemical process development, and safety protocols. This document

presents quantitative data in a structured format, details relevant experimental methodologies,

and includes visualizations to illustrate key concepts.

Core Physical Properties
The borane-THF complex, a widely utilized reducing agent in organic synthesis, is a colorless

liquid at room temperature.[1][2] It is a coordination compound formed between the Lewis acid

borane (BH₃) and the Lewis base tetrahydrofuran (THF).[2][3] This complexation stabilizes the

otherwise highly reactive and pyrophoric diborane (B₂H₆), making it a safer and more

convenient reagent.[4]

Quantitative Data Summary
The following table summarizes the key physical properties of the borane-tetrahydrofuran

complex. It is important to note that this complex is typically supplied as a 1.0 M solution in

THF, often with stabilizers such as sodium borohydride or N-Isopropyl-N-methyl-tert-
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butylamine.[5][6][7] The properties listed may pertain to the complex itself or its common

solution form.

Property Value Notes and Conditions

Molecular Formula C₄H₁₁BO [8]

Molecular Weight 85.94 g/mol [8]

Appearance Colorless liquid [1][2]

Density 0.880 - 0.898 g/mL

At 25 °C. Varies slightly with

the specific stabilizer used.[5]

[6]

Melting Point -17 °C

Boiling Point ~66 °C

This is the boiling point of the

solvent, THF. The complex can

decompose at elevated

temperatures.[1]

Flash Point -17 °C to -22 °C Closed cup.[7]

Solubility

Highly soluble in THF and

other organic solvents. Reacts

violently with water.

[9]

Stability

Thermally unstable.

Decomposes at temperatures

above 35-50°C. Sensitive to air

and moisture.

[1] Must be stored at low

temperatures (typically 2-8°C)

under an inert atmosphere.[7]

Experimental Protocols
The accurate determination of the physical properties of the borane-THF complex requires

specialized techniques due to its reactivity with air and moisture. All manipulations should be

performed under an inert atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox

techniques.
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Determination of Density
The density of the borane-THF solution can be determined using a hermetically sealed

oscillating U-tube density meter. This method is preferred as it minimizes contact with the

atmosphere.

Methodology:

Instrument Calibration: Calibrate the density meter with dry air and degassed, deionized

water at the desired temperature (e.g., 25 °C).

Sample Handling: Under an inert atmosphere, draw the borane-THF solution into a gastight

syringe.

Measurement: Inject the solution into the density meter's measurement cell, ensuring no air

bubbles are introduced.

Data Acquisition: Allow the temperature to equilibrate and record the density reading.

Cleaning: Thoroughly flush the cell with a dry, inert solvent (e.g., anhydrous THF) and dry

with a stream of inert gas after the measurement.

Determination of Melting Point
The melting point of the borane-THF complex can be determined using a differential scanning

calorimeter (DSC) equipped with hermetically sealed sample pans.

Methodology:

Sample Preparation: In a glovebox, load a small, accurately weighed sample of the borane-

THF complex into a hermetically sealable aluminum DSC pan.

Instrument Setup: Place the sealed sample pan and an empty, sealed reference pan into the

DSC cell.

Thermal Program: Cool the sample to a temperature well below the expected melting point

(e.g., -50 °C).
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Data Collection: Heat the sample at a controlled rate (e.g., 2-5 °C/min) and record the heat

flow as a function of temperature.

Analysis: The melting point is determined as the onset or peak of the endothermic melting

transition.

Determination of Boiling Point
The boiling point of the borane-THF solution is essentially that of the THF solvent. Standard

distillation methods can be adapted for use under an inert atmosphere.

Methodology:

Apparatus Setup: Assemble a distillation apparatus with a Schlenk flask, a distillation head

with a thermometer, a condenser, and a receiving flask, all under a positive pressure of inert

gas.

Sample Charging: Charge the Schlenk flask with the borane-THF solution and a magnetic

stir bar.

Heating: Gently heat the solution while stirring.

Observation: Record the temperature at which the vapor and liquid are in equilibrium, as

indicated by a stable temperature reading during distillation.

Assessment of Thermal Stability
The thermal stability of the borane-THF complex can be evaluated using techniques such as

accelerating rate calorimetry (ARC) or by monitoring its decomposition over time at a set

temperature using NMR spectroscopy.

Methodology (Isothermal NMR Study):

Sample Preparation: In a glovebox, prepare several NMR tubes each containing an identical

aliquot of the borane-THF solution.

Incubation: Place the sealed NMR tubes in a temperature-controlled bath at the desired

study temperature (e.g., 40 °C).
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NMR Analysis: At regular time intervals, remove a tube from the bath, cool it to room

temperature, and acquire a ¹¹B NMR spectrum.

Data Analysis: Integrate the signals corresponding to the borane-THF complex and any

decomposition products to determine the rate of decomposition.

Visualizations
Lewis Acid-Base Complex Formation
The borane-tetrahydrofuran complex is formed through a Lewis acid-base interaction. The

electron-deficient boron atom in borane acts as a Lewis acid, accepting a pair of electrons from

the oxygen atom in tetrahydrofuran, which acts as a Lewis base.

Reactants

ProductBH₃ (Lewis Acid)

BH₃•O(CH₂)₄ (Borane-THF Complex)

Accepts electron pair

C₄H₈O (Lewis Base)

Donates electron pair

Click to download full resolution via product page

Caption: Formation of the Borane-THF Complex.

Safe Handling and Storage Workflow
Due to its reactivity and thermal instability, a strict workflow for handling and storing the borane-

tetrahydrofuran complex is essential to ensure laboratory safety and maintain reagent quality.
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Storage

Handling

Quenching & Disposal

Store at 2-8°C

Under Inert Atmosphere (Ar or N₂)

Use Glovebox or Schlenk Line

Maintain Positive Inert Gas Pressure

Use Gastight Syringes for Transfer

Slowly Add to a Protic Solvent (e.g., Methanol)

Neutralize with a Weak Acid

Dispose According to Regulations

Click to download full resolution via product page

Caption: Safe Handling and Storage Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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